Cas no 1903347-43-2 ((2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: (2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 1903347-43-2
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 5549769
• PubChem ID: 91815871
• Update Time: 2025-06-08

(2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F6476-3836
• 2-{[1-(2-methylpyridine-3-carbonyl)pyrrolidin-3-yl]oxy}quinoline
• AKOS025353373
• (2-methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone
• (2-methylpyridin-3-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone
• 1903347-43-2
• (2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C20H19N3O2/c1-14-17(6-4-11-21-14)20(24)23-12-10-16(13-23)25-19-9-8-15-5-2-3-7-18(15)22-19/h2-9,11,16H,10,12-13H2,1H3
• InChI Key： SVZSHUHHRMPQFE-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2N=1)C1CN(C(C2=CC=CN=C2C)=O)CC1

Computed Properties

• Exact Mass: 333.147726857g/mol
• Monoisotopic Mass: 333.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on (2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone

Introduction to (2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone and Its Applications in Modern Chemical Biology

The compound with the CAS number 1903347-43-2 is a highly specialized molecule known as (2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone. This intricate structure has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential applications in drug discovery and therapeutic development. The compound's molecular framework combines several key pharmacological motifs, including a methylpyridine moiety, a quinoline oxide group, and a pyrrolidine ring, which collectively contribute to its biological activity and functional versatility.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways by targeting specific enzymes or receptors. The (2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone structure presents an ideal candidate for such investigations due to its ability to interact with multiple biological targets. Specifically, the quinoline oxide moiety has been shown to exhibit potent activity against various enzymes involved in cancer cell proliferation and inflammation. This has led to extensive research into derivatives of this compound as potential therapeutic agents.

One of the most compelling aspects of this compound is its dual functionality, which allows it to engage with both protein and nucleic acid targets. The methylpyridine group provides a hydrophobic anchor that facilitates binding to lipid-rich regions of proteins, while the quinoline oxide segment can form hydrogen bonds with polar residues in the active site of target enzymes. This dual interaction profile makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the potential of this compound in the treatment of neurological disorders. The pyrrolidine ring, a common pharmacophore in central nervous system (CNS) drugs, is known to enhance blood-brain barrier penetration. This property is particularly valuable for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, the quinoline oxide group has been implicated in modulating neurotransmitter release and receptor activity, suggesting that this compound could have broad applications in CNS drug development.

The synthesis of (2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone presents significant challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the intricate carbon backbone of this molecule. Additionally, computational methods have been employed to optimize reaction conditions and predict biological activity, thereby accelerating the drug discovery process.

In clinical settings, the potential therapeutic applications of this compound are being explored through preclinical studies. These studies aim to evaluate its efficacy and safety profile in animal models before human trials can commence. Preliminary results have shown promising activity against various disease states, including cancer and inflammatory disorders. The ability of this compound to modulate multiple biological pathways suggests that it could be developed into a broad-spectrum therapeutic agent.

The future direction of research on (2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone will likely focus on developing novel derivatives with enhanced pharmacological properties. By modifying specific regions of the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic profile. Additionally, exploring new synthetic routes could further improve production efficiency and scalability.

In conclusion, the compound with CAS number 1903347-43-2, known as (2-Methylpyridin-3-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone, represents a significant advancement in chemical biology research. Its unique structural features and promising biological activity make it a valuable tool for developing new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.